4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid

• IUPAC Name: 4-fluoro-2,3-dihydro-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C9H7FO3/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-3,8H,4H2,(H,11,12)
• InChI Key: SJXVOXLFISDWIT-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C1C(=CC=C2)F)C(=O)O
• Molecular Formula: C9H7FO3
• Molecular Weight: 182.15 g/mol

Description

4-Fluoro-2,3-dihydrobenzofuran-2-carboxylic acid is a chemical compound with the CAS Number: 1529202-29-6. It has a molecular weight of 182.15. This compound is a powder at room temperature.

Synthesis Analysis

Benzofuran compounds are ubiquitous in nature and have strong biological activities. Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade. Another benzofuran ring is constructed by proton quantum tunneling. These methods are conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The IUPAC name of this compound is 4-fluoro-2,3-dihydrobenzofuran-2-carboxylic acid. The InChI code is 1S/C9H7FO3/c10-6-2-1-3-7-5 (6)4-8 (13-7)9 (11)12/h1-3,8H,4H2, (H,11,12).

Chemical Reactions Analysis

Benzofuran compounds have been developed that have solved some of the problems posed; for example improved bioavailability is one of the targets achieved with most of the more recent compounds.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Anticancer Properties

Benzofuran derivatives, including 4-fluoro-2,3-dihydrobenzofuran-2-carboxylic acid, have demonstrated promising anticancer activities. Compound 36, a related benzofuran derivative, exhibited significant cell growth inhibitory effects across various cancer cell lines. For instance:

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Mechanism of Action

Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen and angelicin have been used in the treatment of skin diseases such as cancer or psoriasis. The broad range of clinical uses of benzofuran derivatives indicate the diverse pharmacological activities of this series of compounds.

Safety and Hazards

The safety information for this compound includes the following hazard statements: H302, H315, H319, H335. The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Benzofuran compounds are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae. They have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.